3,6-dichloro-N-{2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]phenyl}pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-[2-(1-methylimidazol-2-yl)sulfanylphenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H12Cl2N4OS/c1-22-9-8-19-16(22)24-12-5-3-2-4-11(12)20-15(23)14-10(17)6-7-13(18)21-14/h2-9H,1H3,(H,20,23)
• InChI Key: BZXYVYMSBOZABS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SC2=CC=CC=C2NC(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C16H12Cl2N4OS
• Molecular Weight: 379.3 g/mol
• CAS No.: 1281132-50-0

Description

3,6-dichloro-N-{2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]phenyl}pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H12Cl2N4OS and its molecular weight is 379.26. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Functionalization

Experimental and Theoretical Studies on Functionalization Reactions

Research has explored the synthesis and functionalization of heterocyclic compounds, demonstrating their utility in creating diverse chemical structures. For example, the functionalization of 1H-pyrazole-3-carboxylic acid into 1H-pyrazole-3-carboxamide showcases the reactivity and potential modifications of heterocyclic compounds for various applications (Yıldırım et al., 2005).

Synthesis of Chiral Heterocycles

The development of chiral imidazo[1,5-a]pyridinium salts containing thioether-functionalized side chains illustrates the synthesis of complex heterocycles with potential application in asymmetric catalysis and molecular recognition (Roseblade et al., 2007).

Polymer Science

New Polyamides with Aromatic Diamines

The synthesis of new polyamides incorporating pyridyl moieties highlights the role of heterocyclic compounds in developing materials with specific physical and chemical properties, such as enhanced solubility and thermal stability (Faghihi & Mozaffari, 2008).

Antiprotozoal Agents

Development of Antiprotozoal Agents

Research on dicationic imidazo[1,2-a]pyridines and related structures as antiprotozoal agents showcases the potential medical applications of these compounds, particularly in treating infections caused by protozoan parasites (Ismail et al., 2004).

Material Science

Polyamide-Imides Bearing Ether and Sulfur Linkages

The development of novel polyamide-imides illustrates the incorporation of heterocyclic structures into high-performance materials, offering outstanding solubility, thermal stability, and mechanical properties (Shockravi et al., 2009).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which this compound is a derivative of, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to form two equivalent tautomeric forms, which may contribute to its interaction with biological targets .

Biochemical Pathways

Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .

Result of Action

Given the broad range of biological activities of imidazole derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .

Action Environment

It is known that the reaction conditions for the synthesis of imidazole derivatives can be mild enough for the inclusion of a variety of functional groups . This suggests that the compound may be stable under a range of environmental conditions.